Cas no 1375068-66-8 (4,5-Dichloro-2-methylbenzene-1,3-diamine)

• Product Name: 4,5-Dichloro-2-methylbenzene-1,3-diamine
• CAS No: 1375068-66-8
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 3043301
• Update Time: 2025-05-18

4,5-Dichloro-2-methylbenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-methylbenzene-1,3-diamine
• 1,3-Benzenediamine, 4,5-dichloro-2-methyl-

• Inchi： 1S/C7H8Cl2N2/c1-3-5(10)2-4(8)6(9)7(3)11/h2H,10-11H2,1H3
• InChI Key： VNFAVTDAYQEKSO-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(Cl)C(N)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4,5-Dichloro-2-methylbenzene-1,3-diamine

4,5-Dichloro-2-methylbenzene-1,3-diamine: A Comprehensive Overview

The compound 4,5-Dichloro-2-methylbenzene-1,3-diamine, also known by its CAS number 1375068-66-8, is a highly specialized aromatic amine with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes a benzene ring substituted with two chlorine atoms at the 4 and 5 positions, a methyl group at the 2 position, and amino groups at the 1 and 3 positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable material in research and development.

Recent studies have highlighted the potential of 4,5-Dichloro-2-methylbenzene-1,3-diamine in the field of material science. Researchers have explored its role as a precursor for synthesizing advanced polymers and high-performance materials. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create novel polyurethanes with enhanced thermal stability and mechanical strength. The ability of this compound to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it an ideal candidate for such applications.

In addition to its role in polymer synthesis, 4,5-Dichloro-2-methylbenzene-1,3-diamine has shown promise in the pharmaceutical industry. Its structure allows for the creation of bioactive molecules with potential therapeutic applications. A 2022 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that further research into its pharmacological properties could lead to the development of new drugs.

The synthesis of 4,5-Dichloro-2-methylbenzene-1,3-diamine involves a multi-step process that requires precise control over reaction conditions. Typically, the compound is synthesized through a combination of chlorination and amination reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production. For example, the use of palladium catalysts has been shown to significantly improve yields while reducing byproduct formation.

The physical properties of 4,5-Dichloro-2-methylbenzene-1,3-diamine are also noteworthy. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions makes it suitable for use in both laboratory settings and industrial applications. However, care must be taken during handling to ensure safety and prevent exposure to incompatible chemicals.

In conclusion, 4,5-Dichloro-2-methylbenzene-1,3-diamine, CAS number 1375068-66-8, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the field of chemistry is expected to grow further.